![molecular formula C48H66N2O4 B601962 Fesoterodine Related Impurity 6 CAS No. 1428856-46-5](/img/no-structure.png)
Fesoterodine Related Impurity 6
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Description
An impurity of Fesoterodine Fumarate. Fesoterodine Fumarate is an antimuscarinic agent and is rapidly de-esterified to its active metabolite 12-hydroxymethyl tolterodine that is a muscarinic receptor antagonist.
Scientific Research Applications
Analytical Method Development
- Stability-Indicating RP-HPLC Method : A study by Kumar, Sangeetha, and Kalyanraman (2020) developed a stability-indicating HPLC method for quantifying degradation products and impurities in fesoterodine fumarate extended-release tablets. The method successfully identified an unknown impurity, which was isolated and structurally elucidated using mass and NMR spectroscopy (Kumar, Sangeetha, & Kalyanraman, 2020).
Electrochemical Behavior and Oxidation Products
- Electrochemical Oxidation Study : Kučerová et al. (2015) investigated the electrochemical behavior of fesoterodine and identified its oxidation products using liquid chromatography and mass spectrometry. This study contributes to understanding the electrochemical properties and potential degradation pathways of fesoterodine (Kučerová et al., 2015).
Photodegradation and Stability Studies
- Photochemistry and Photodegradation Products : Sangoi et al. (2013) focused on the photodegradation of fesoterodine, its kinetics, and identification of photodegradation products. This research aids in understanding how fesoterodine behaves under various light conditions, which is crucial for its stability and storage (Sangoi et al., 2013).
Electrolysis and Electrochemical Methods in Pharmaceutical Analysis
- Comparison of Static and Dynamic Electrochemical Oxidation : Bartosińska et al. (2021) evaluated the electrochemical conversion of fesoterodine to its oxidation products using different modes of electrolysis. This study offers insights into the optimization of electrochemical methods for stress degradation studies in the pharmaceutical industry (Bartosińska et al., 2021).
Stability-Indicating Capillary Zone Electrophoresis Method
- Capillary Zone Electrophoresis for Fesoterodine Analysis : Sangoi et al. (2013) developed a capillary zone electrophoresis method for analyzing fesoterodine in tablet formulations, demonstrating its applicability in quality control. This method enhances the precision and accuracy in detecting fesoterodine and its impurities in pharmaceutical products (Sangoi et al., 2013).
Properties
CAS No. |
1428856-46-5 |
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Molecular Formula |
C48H66N2O4 |
Molecular Weight |
735.07 |
Appearance |
Solid powder |
Purity |
> 95% |
quantity |
Milligrams-Grams |
Synonyms |
Fesoterodine Diol Dimer Monoester; 2-Methyl-propanoic acid 2-[(1R)-3-[bis(1-methylethyl)amino]-1-phenylpropyl]-4-[[[3-[(1R)-3-[bis(1-methylethyl)amino]-1-phenylpropyl]-4-hydroxyphenyl] methoxy]methyl]phenyl ester |
Origin of Product |
United States |
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